Cas no 26544-23-0 (isodecyl diphenyl phosphite)

• Product Name: isodecyl diphenyl phosphite
• CAS No: 26544-23-0
• MF: C₂₂H₃₁O₃P
• MW: 374.453507661819
• CID: 52962
• PubChem ID: 9951488
• Update Time: 2025-04-18

isodecyl diphenyl phosphite Chemical and Physical Properties

Names and Identifiers

• isodecyl diphenyl phosphite
• chelexmd
• DIPHENYL ISODECYL PHOSPHITE
• dpdp
• IRGAFOS DDPP
• Isodecyldiphenylphosphit
• isodecylphenylphosphite
• phoseleret26
• westondpdp
• Phosphorous acid isodecyl diphenyl ester
• Phoselere T 26
• DOVERPHOS 8
• Phosphorous acid, isodecyl diphenyl ester
• Q27254528
• Phosphorous acid,isooctyl diphenyl ester
• PHOSPHOROUS ACID, 8-METHYLNONYL DIPHENYL ESTER
• 8-methylnonyl diphenyl phosphite
• Weston DPDP
• ISODECYL DIPHENYL ESTER OF PHOSPHOROUS ACID
• SCHEMBL78491
• Isodecyl alcohol, diphenyl phosphite
• EINECS 247-777-4
• UNII-2BQ9I1429A
• Mark 135A
• NS00010046
• 8-methylnonyldiphenylphosphite
• 2BQ9I1429A
• Isodecyl phenyl phosphite ((C10H21O)(PhO)2P)
• DTXSID20883110
• 26544-23-0
• EC 247-777-4
• PHOSCLERE T 26
• Diphenylisodecyl phosphite
• Chelex MD
• 4169-11-3
• ADK STAB 135A

• Inchi： 1S/C22H31O3P/c1-20(2)14-8-4-3-5-13-19-23-26(24-21-15-9-6-10-16-21)25-22-17-11-7-12-18-22/h6-7,9-12,15-18,20H,3-5,8,13-14,19H2,1-2H3
• InChI Key： ADRNSOYXKABLGT-UHFFFAOYSA-N
• SMILES： P(OC1C=CC=CC=1)(OC1C=CC=CC=1)OCCCCCCCC(C)C

Computed Properties

• Exact Mass: 374.20100
• Monoisotopic Mass: 374.201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 13
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.9
• Topological Polar Surface Area: 27.7A^2

Experimental Properties

• Melting Point: 18 ºC
• Boiling Point: 418.6°Cat760mmHg
• Flash Point: 256.6°C
• PSA: 41.28000
• LogP: 7.38450